2-(1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylethan-1-amine
Overview
Description
This compound is an amine derivative of a pyrazole ring with a 2-fluoroethyl and a trifluoromethyl group attached. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms . Fluoroethyl and trifluoromethyl groups are commonly used in medicinal chemistry to improve the biological activity of compounds .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the pyrazole ring followed by the introduction of the fluoroethyl and trifluoromethyl groups. Trifluoromethyl groups can be introduced using various methods, such as the reaction of aryl iodides with trifluoromethyl copper .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrazole ring is a site of potential reactivity, and the fluoroethyl and trifluoromethyl groups could also participate in reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the pyrazole ring and the fluoroethyl and trifluoromethyl groups. For example, the trifluoromethyl group is known to significantly increase the electronegativity of compounds .Scientific Research Applications
Pharmaceuticals
Pyrazole derivatives are present in various leading drugs due to their biological activity. They serve as core structures for designing pharmaceuticals .
Agrochemicals
These compounds are used in agrochemicals, potentially offering benefits such as increased potency or specificity .
Fluorescent Substances and Dyes
Pyrazoles can be applied in the synthesis of fluorescent substances and dyes, possibly due to their stability and reactivity .
Organic Synthesis
As building blocks in organic synthesis, they contribute to creating a wide range of chemicals .
Metal Catalysis
Pyrazole analogues can act as bifunctional ligands for metal catalysis, aiding in various chemical reactions .
Material Science
In material science, these compounds might be used to develop new materials with specific properties .
Antifungal Applications
Fluorinated pyrazoles have shown antifungal activities against phytopathogenic fungi, indicating potential use in plant protection .
Synthetic Intermediates
They serve as intermediates in synthesizing chemicals for biological, physical-chemical, and industrial applications .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[1-(2-fluoroethyl)-3-(trifluoromethyl)pyrazol-4-yl]-N-methylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13F4N3/c1-14-4-2-7-6-16(5-3-10)15-8(7)9(11,12)13/h6,14H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNDOXRRKPZUPFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC1=CN(N=C1C(F)(F)F)CCF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13F4N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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